molecular formula C9H11NO3 B1369398 1-Ethoxy-4-methyl-2-nitrobenzene CAS No. 85653-54-9

1-Ethoxy-4-methyl-2-nitrobenzene

Cat. No. B1369398
CAS RN: 85653-54-9
M. Wt: 181.19 g/mol
InChI Key: QCDITDRNYKTXNM-UHFFFAOYSA-N
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Description

1-Ethoxy-4-methyl-2-nitrobenzene is an organic compound with the molecular formula C8H9NO3 . It is a derivative of benzene, which is one of the fundamental structures in organic chemistry .


Synthesis Analysis

The synthesis of nitro compounds like 1-Ethoxy-4-methyl-2-nitrobenzene can be achieved through several methods. One common method is the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Nitration of aromatic compounds such as benzene can also be used .


Molecular Structure Analysis

The molecular structure of 1-Ethoxy-4-methyl-2-nitrobenzene can be represented by the IUPAC Standard InChI: InChI=1S/C8H9NO3/c1-2-12-8-5-3-7 (4-6-8)9 (10)11/h3-6H,2H2,1H3 .


Chemical Reactions Analysis

The chemical reactions involving 1-Ethoxy-4-methyl-2-nitrobenzene are likely to follow the general mechanism of electrophilic aromatic substitution . This involves the formation of a sigma-bond to the benzene ring by an electrophile, generating a positively charged intermediate. The aromatic ring is then regenerated by the loss of a proton from this intermediate, yielding a substituted benzene ring .

Scientific Research Applications

1. Synthesis and Catalysis

  • 1-Ethoxy-4-methyl-2-nitrobenzene has been synthesized through the ethoxylation of p-chloronitrobenzene, using phase-transfer catalysts and ultrasound irradiation. This method demonstrates the efficiency of phase-transfer catalysts in nucleophilic substitution reactions under specific conditions (Wang & Rajendran, 2007).

2. Polymerization Processes

  • The compound has been used in nitroxide-mediated polymerization (NMP) processes. Studies show that N-phenylalkoxyamines derived from 4-nitrophenyl 2-methylpropionat-2-yl radicals, including derivatives of 1-Ethoxy-4-methyl-2-nitrobenzene, can effectively control the polymerization of methyl methacrylate (MMA) and styrene (Greene & Grubbs, 2010).

3. Environmental Applications

  • In environmental science, research has been conducted on the electrochemical degradation of nitrobenzene, which is structurally similar to 1-Ethoxy-4-methyl-2-nitrobenzene. This research contributes to understanding the degradation pathways and potential environmental impacts of such compounds (Brillas et al., 2004).

4. Molecular Structure Analysis

  • The molecular structure of 1-Ethoxy-4-methyl-2-nitrobenzene and related compounds has been analyzed to understand their smectogenic properties. This analysis contributes to the knowledge of liquid crystal behaviors in these compounds (Ojha, 2005).

5. Chemical Interaction Studies

  • The compound has been used in studies focusing on the interactions and reactivities of nitrobenzene derivatives, providing insight into chemical behaviors under various conditions. This includes studies on photoreduction processes and electron attachment which are relevant in photochemistry and materials science (Norambuena et al., 2004).

Mechanism of Action

The mechanism of action for the reactions involving 1-Ethoxy-4-methyl-2-nitrobenzene is likely to follow the general mechanism for electrophilic aromatic substitution . This involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged intermediate. The aromatic ring is then regenerated by the loss of a proton from this intermediate, yielding a substituted benzene ring .

Future Directions

The future directions for the study and application of 1-Ethoxy-4-methyl-2-nitrobenzene could involve further exploration of its synthesis, reactions, and properties. This could include the development of more efficient synthesis methods, the investigation of new reactions, and a more detailed analysis of its physical and chemical properties .

properties

IUPAC Name

1-ethoxy-4-methyl-2-nitrobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO3/c1-3-13-9-5-4-7(2)6-8(9)10(11)12/h4-6H,3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCDITDRNYKTXNM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)C)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90602779
Record name 1-Ethoxy-4-methyl-2-nitrobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90602779
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

181.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethoxy-4-methyl-2-nitrobenzene

CAS RN

85653-54-9
Record name 1-Ethoxy-4-methyl-2-nitrobenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90602779
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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